Cas no 176963-98-7 (Morpholine,4-[[2-butyl-1-[(4-hydroxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-)

• Product Name: Morpholine,4-[[2-butyl-1-[(4-hydroxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-
• CAS No: 176963-98-7
• MF: C₂₂H₂₇N₃O₄S
• MW: 429.532484292984
• CID: 1364837
• Update Time: 2024-08-17

Morpholine,4-[[2-butyl-1-[(4-hydroxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-[[2-butyl-1-[(4-hydroxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-
• Phenol, 4-[[2-butyl-6-(4-morpholinylsulfonyl)-1H-benzimidazol-1-yl]methyl]-

• Inchi： 1S/C22H27N3O4S/c1-2-3-4-22-23-20-10-9-19(30(27,28)24-11-13-29-14-12-24)15-21(20)25(22)16-17-5-7-18(26)8-6-17/h5-10,15,26H,2-4,11-14,16H2,1H3
• InChI Key： RUFCMDDQGOINKR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CN2C(CCCC)=NC3=CC=C(S(N4CCOCC4)(=O)=O)C=C32)C=C1

Computed Properties

• Exact Mass: 429.17241

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 681.6±65.0 °C(Predicted)
• PSA: 84.66
• pka: 9.89±0.15(Predicted)